Cas no 732252-04-9 ( )

• Product Name: &nbsp
• CAS No: 732252-04-9
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• MDL: MFCD01311181
• CID: 977904
• PubChem ID: 24722293
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• LogP
• (1R,3S)-3-(3-Methylbenzoyl)cyclopentanecarboxylic acid
• cis-3-(3-Methylbenzoyl)cyclopentane-1-carboxylic acid
• 732252-04-9
• AKOS016017611
• (1R,3S)-3-(3-methylbenzoyl)cyclopentane-1-carboxylic acid
• MFCD01311181
• CIS-3-(3-METHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• SCHEMBL2987579
•  

• MDL： MFCD01311181
• Inchi： 1S/C14H16O3/c1-9-3-2-4-10(7-9)13(15)11-5-6-12(8-11)14(16)17/h2-4,7,11-12H,5-6,8H2,1H3,(H,16,17)/t11-,12+/m0/s1
• InChI Key： UFNJUVMSAIPJJH-NWDGAFQWSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)[C@H]1CC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 412.8±38.0 °C at 760 mmHg
• Flash Point: 217.6±23.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

  Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)